Cas no 61708-79-0 (9-Phenanthrenethiol)

• Product Name: 9-Phenanthrenethiol
• CAS No: 61708-79-0
• MF: C₁₄H₁₀S
• MW: 210.294202327728
• CID: 469083
• PubChem ID: 12746124
• Update Time: 2025-04-19

9-Phenanthrenethiol Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenethiol
• phenanthrene-9-thiol
• SCHEMBL4308375
• 61708-79-0
• DTXSID50508748

• Inchi： 1S/C14H10S/c15-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14/h1-9,15H
• InChI Key： XDRRLDUVQGNYBX-UHFFFAOYSA-N
• SMILES： SC1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 210.0504
• Monoisotopic Mass: 210.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives